Valerophenone

Description

Valerophenone, also known as butyl phenyl ketone, is an aromatic ketone with the molecular formula C11H14O . It appears as a colorless to light yellow liquid and is soluble in organic solvents . Valerophenone is typically synthesized through the acylation of benzene using valeryl chloride . It finds use in studying photochemical processes and as an inhibitor of the enzyme carbonyl reductase .

This chemical compound has several applications in research . It is known to undergo enantioselective hydrogenation to produce the corresponding alcohol . Researchers also use valerophenone to investigate its photochemistry . Additionally, valerophenone is an inhibitor of carbonyl reductase, an enzyme involved in various biological processes .

Similar aromatic ketones include acetophenone and butyrophenone . Acetophenone is a simpler aromatic ketone with a methyl group instead of a butyl group, while butyrophenone contains a propyl group instead of the butyl group in valerophenone . These compounds share similar chemical properties and applications, often being used in photochemical studies and as enzyme inhibitors .

• CAS No.: 1009-14-9
• Product Name: Valerophenone
• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 1-phenylpentan-1-one
• Standard InChI: InChI=1S/C11H14O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• Standard InChIKey: XKGLSKVNOSHTAD-UHFFFAOYSA-N
• SMILES: CCCCC(=O)C1=CC=CC=C1
• Canonical SMILES: CCCCC(=O)C1=CC=CC=C1
• Appearance: Clear Colorless Oil
• Purity: > 95%
• Synonyms: 1-Phenyl-1-pentanone; Butyl Phenyl Ketone; NSC 58959; Pentanophenone; Phenyl Butyl Ketone; n-Butyl Phenyl Ketone; n-Valerophenone
• PubChem Compound: 66093
• Last Modified: Aug 15 2023